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CAS No.: 4444-26-2

Cat. No.: S676092

Get Quote

Storage Specifications

The table below summarizes the key storage parameters gathered from the search results:

Parameter Specification Source

Recommended
Temperature

-20°C [1]

Appearance Light Grey to Brown Solid [1]

Hygroscopicity Hygroscopic [1]

Melting Point >117°C (decomposition); also reported as 255°C

(decomposition)

[2] [1]

Solubility DMSO (Slightly), Water (Slightly) [1]

Frequently Asked Questions

What is the correct chemical identity of this compound? The compound is known by several

names, including 1,2,3,4,5,6-Benzenehexamine trihydrochloride and Hexaaminobenzene
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trihydrochloride. Its CAS Registry Number is 4444-26-2 (also referenced under 126521-82-2 in some

sources) [2] [1] [3].

Why is it critical to store this compound at -20°C and protect it from air? The primary reason is

the compound's hygroscopic nature, meaning it readily absorbs moisture from the air [1]. Storing it at

low temperatures in a desiccated environment helps prevent hydrolysis and oxidative decomposition,

which is essential for maintaining its purity and reactivity for synthetic applications [3] [4].

What are the main applications of this chemical? Hexaaminobenzene trihydrochloride is primarily

used as a key synthon (synthetic building block). Its applications include:

Preparation of selective antagonists for human adenosine receptors [2] [1].
Synthesis of conductive two-dimensional Metal-Organic Frameworks (MOFs) for battery

applications [5].
Synthesis of various nitrogen-containing aromatic compounds and polymers [3] [4].

Troubleshooting Guide

Observation Potential Cause Recommended Action

Color change or
darkening of the
solid

Degradation due to
exposure to moisture, air,

or improper temperature.

Verify storage conditions (-20°C, desiccated). Always
allow the vial to reach room temperature in a

desiccator before opening to prevent condensation.
Check the integrity of the storage container.

Unexpected
results in
synthesis

Decomposed or impure
starting material.

Use a fresh, properly stored batch. Analyze the
material using techniques like NMR or HPLC to

confirm purity before use in critical reactions.

Experimental Protocol: Verifying Storage Conditions

To ensure your storage practices are effective, you can perform the following checks:

Visual Inspection: Examine the solid for any changes in color or texture. The material should be a

light grey to brown solid; significant darkening may indicate decomposition [1].
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Melting Point Determination: Determine the melting point. A significant deviation from the reported

decomposition range ( >117°C or 255°C) suggests a loss of purity or decomposition [2] [1].
Performance in a Test Reaction: Use a small amount of the stored material in a standard, well-

established reaction. A noticeably lower yield compared to a fresh standard can indicate that the
material has degraded.

Important Notes on Information Gaps

Please be aware of the following limitations in the available information:

The search results do not provide specific data on shelf-life under the recommended storage
conditions.

Detailed compatibility information with various container materials (e.g., glass, plastic) is not
available.

There is no specific information on safety data and handling beyond general hazard statements
(H315-H319-H335) [1].

Diagram: Material Assessment Workflow

The diagram below outlines a logical workflow for assessing the quality of your stored hexaaminobenzene

trihydrochloride.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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